![molecular formula C18H24N2O4 B2573604 2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N-propylacetamide CAS No. 898431-44-2](/img/structure/B2573604.png)
2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N-propylacetamide
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Description
Scientific Research Applications
Topoisomerase I Inhibition and Cytotoxicity
- Research has shown that indenoisoquinolines with various lactam substituents, including ethylamino, propylamino, and butylamino, exhibit potent biological activities. A study investigating the optimal lactam side chain length necessary for topoisomerase I inhibition and cytotoxicity in human cancer cell cultures found that 2-4-atom lengths between the lactam nitrogen and the terminal amino group are optimal for these effects. This implies a potential application in cancer therapeutics through the mechanism of topoisomerase I inhibition (Morrell et al., 2007).
Antiviral and Antiapoptotic Effects
- Another derivative, "2-(2-Methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide," demonstrated significant antiviral and antiapoptotic effects in vitro. It showed a considerable decrease in viral load and an increase in survival in Japanese encephalitis virus-infected mice, indicating its potential therapeutic efficacy against Japanese encephalitis (Ghosh et al., 2008).
Chemical Properties and Structural Analysis
- The chemical and structural properties of similar compounds have been extensively studied. For instance, ethoxyquin, an antioxidant used in animal feed, has been investigated for its effects on lipid peroxidation. While it is restricted in food for human consumption, its presence in animal feed and subsequent transfer to humans through consumption of animal products has prompted safety evaluations. Studies have explored its metabolic products, oxidation processes, and the search for new antioxidants based on its chemical backbone (Blaszczyk et al., 2013).
Antimalarial Activity
- In the domain of infectious diseases, derivatives such as "N-(furan-2-yl-methyl)-N-(phenyl(quinolin-3-yl)methyl) acetamide" have been synthesized and assessed for anti-tuberculosis activity. The structural and computational study of these compounds adds to the understanding of their therapeutic potential and optimizes their design for enhanced biological efficacy (Bai et al., 2011).
properties
IUPAC Name |
2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N-propylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4/c1-3-9-19-17(21)13-24-16-7-5-6-15-14(16)8-10-20(18(15)22)11-12-23-4-2/h5-8,10H,3-4,9,11-13H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACINVSZBCLCJNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)COC1=CC=CC2=C1C=CN(C2=O)CCOCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.